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Introduction

Vinyl butyrate is a versatile monomer used in the synthesis of various polymers and
copolymers. Its derivatives, particularly polyvinyl butyral (PVB), are widely employed in the
formulation of adhesives due to their excellent flexibility, adhesion, and chemical resistance.[1]
These adhesives find applications in diverse fields, from industrial coatings and laminated
safety glass to specialized uses in medical and pharmaceutical product development. This
document provides detailed application notes and experimental protocols for the preparation
and characterization of vinyl butyrate-based adhesives.

Data Presentation

Table 1: Physicochemical Properties of Vinyl Butyrate
Monomer
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Property Value Reference
CAS Number 123-20-6 [2]
Molecular Formula C6H1002 [2]
Molecular Weight 114.14 g/mol [3]
Appearance Colorless to pale yellow liquid [2]

Odor Fruity (2]

Boiling Point Not specified in search results

Flash Point 68 °F [3]

Soluble in organic solvents
Solubility (e.g., ethanol, ether), limited [2]
solubility in water.

Table 2: Typical Formulation of a Polyvinyl Butyral (PVB)
Adhesive Solution

This formulation is based on a patent for a PVB adhesive and can be adapted for various
applications.[4][5]
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Parts by Weight

Parts by Weight

Component Purpose
(Example 1) (Example 2)
) Primary binder,
Polyvinyl Butyral ) ]
226 180 provides adhesion
(PVB) : .
and film formation.
95% Ethanol 135 90 Solvent
Cyclopropane 46 30 Co-solvent/diluent
) Tackifier, enhances
Rosin 5 4 .
adhesion.
) Co-binder, modifies
Aldol Resin 4 3 )
properties.
Stearyl Alcohol 3 2 Plasticizer/lubricant
) Plasticizer, improves
Dibutyl Phthalate 2 1 o
flexibility.
Filler, can modify
Talcum Powder 22 10 mechanical
properties.

Table 3: Effect of Plasticizer Content on Polyvinyl

Butyral (PVB) Properties

Plasticizers are crucial additives that modify the physical properties of PVB to suit specific

applications.[6]

Property Effect of Increasing Plasticizer Content
Tensile Strength Decreases

Elongation at Break Increases

Glass Transition Temperature (TQ) Decreases

Melt Flow Rate Increases
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Table 4: Thermal Properties of Polyvinyl Butyral (PVB)

Thermal analysis is critical for understanding the processing and performance limits of PVB

adhesives.
Typical Value .
Property Analytical Method Reference
Range
Glass Transition 50°C to 90°C
o DSC [7]
Temperature (Tg) (unplasticized)
Decomposition Onset ~280°C - 300°C TGA [8]
Major Weight Loss
300°C - 480°C TGA [8]

Region

Experimental Protocols
Protocol 1: Synthesis of Vinyl Butyrate Monomer via
Transesterification

This protocol describes a common laboratory-scale synthesis of vinyl butyrate from vinyl
acetate and butyric acid.

Materials:

Butyric acid

» Vinyl acetate

o Sulfuric acid (catalyst)

e Sodium bicarbonate solution (5% w/v)

e Anhydrous magnesium sulfate

« Distillation apparatus

e Separatory funnel
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e Reaction flask with reflux condenser and magnetic stirrer

Procedure:

In a reaction flask, combine butyric acid and vinyl acetate in a 1:1.2 molar ratio.[1]
o Slowly add sulfuric acid as a catalyst, approximately 8% by mass of the reactants.[1]

» Heat the mixture to reflux at approximately 130°C with continuous stirring.[1] The reaction
progress can be monitored by gas chromatography (GC).

 After the reaction is complete (typically when high yields of vinyl butyrate are observed,
which can be over 95%), cool the mixture to room temperature.[1]

» Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution
to neutralize the acidic catalyst.

» Wash the organic layer with distilled water.

» Dry the organic layer over anhydrous magnesium sulfate.

» Purify the vinyl butyrate by fractional distillation.

Characterization: The synthesized vinyl butyrate can be characterized by:
e 1H NMR and 3C NMR spectroscopy to confirm the chemical structure.[9]

e FTIR spectroscopy to identify the characteristic functional groups, particularly the ester
carbonyl stretch.[3]

¢ Gas Chromatography-Mass Spectrometry (GC-MS) to assess purity.

Protocol 2: Preparation of a Polyvinyl Butyral (PVB)
Adhesive Solution

This protocol is adapted from a patent and describes the preparation of a PVB-based adhesive.

[4115]
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Materials:

Polyvinyl butyral (PVB) resin powder

» 95% Ethanol

e Cyclopropane

e Rosin

e Aldol resin

e Stearyl alcohol

e Dibutyl phthalate

e Talcum powder

o Reaction kettle with a stirrer and heating capabilities
Procedure:

 Stirring: Add the specified amount of 95% ethanol solution to the reaction kettle. At room
temperature, slowly add the polyvinyl butyral powder while stirring. Continue stirring for
approximately 70 minutes, then add cyclopropane and stir until uniform.[4]

o Dissolution: Heat the solution to 50°C. Continue to slowly add any remaining polyvinyl
butyral until it is completely dissolved. Then, cool the mixture back to room temperature.[4]

» Miscibility: Add the crushed rosin and talcum powder to the solution and stir until evenly
dispersed. Subsequently, add the aldol resin, stearyl alcohol, and dibutyl phthalate and
continue mixing until a miscible solution is obtained.[4]

« Filtration: Filter the resulting solution to remove any undissolved particles or impurities to
obtain the final adhesive product.[4]

Protocol 3: Characterization of Adhesive Properties

A. Adhesion Strength Testing:
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o Peel Adhesion (ASTM D903): This test measures the force required to peel a flexible
adherend from a rigid substrate at a 180-degree angle. The result is expressed as force per
unit width.

o Shear Strength (ASTM D1002): This method determines the shear strength of an adhesive
on a single-lap-joint specimen, typically for metal-to-metal bonding.

o Pull-off Adhesion (ASTM D4541): This test quantifies the tensile stress required to pull a
coating away from a substrate. A loading fixture is bonded to the coating surface and then
pulled perpendicularly.

B. Thermal Analysis:

 Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature
(Tg) of the adhesive, which is crucial for understanding its performance at different
temperatures.[10][11]

o Thermogravimetric Analysis (TGA): This analysis determines the thermal stability and
decomposition profile of the adhesive.[8][10][11] It can also be used to quantify the amount
of plasticizer and other volatile components.[8]

C. Rheological Analysis:

 Viscosity Measurement: The viscosity of the adhesive solution can be measured using a
viscometer (e.g., Brookfield or Ubbelohde type). Viscosity is a critical parameter for
application and processing.[1][12]

Visualizations
Synthesis of Vinyl Butyrate
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Caption: Transesterification synthesis of vinyl butyrate.

Polyvinyl Butyral (PVB) Formation
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Caption: Formation of Polyvinyl Butyral (PVB).

Experimental Workflow for Adhesive Preparation and
Testing
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Caption: Workflow for adhesive preparation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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